Cas no 53030-41-4 (2-(1,3,4-thiadiazol-2-ylsulfanyl)acetic acid)

• Product Name: 2-(1,3,4-thiadiazol-2-ylsulfanyl)acetic acid
• CAS No: 53030-41-4
• MF: C₄H₄N₂O₂S₂
• MW: 176.216757774353
• CID: 1584732
• PubChem ID: 12634693
• Update Time: 2025-04-23

2-(1,3,4-thiadiazol-2-ylsulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (1,3,4-thiadiazol-2-ylthio)-
• EN300-49810
• Z55903773
• 2-((1,3,4-Thiadiazol-2-yl)thio)acetic acid
• AKOS000138077
• 53030-41-4
• 2-(1,3,4-thiadiazol-2-ylsulfanyl)acetic acid
• SCHEMBL11157512
• (1,3,4-thiadiazol-2-ylthio)acetic acid
• AT18943
• 2-((1,3,4-Thiadiazol-2-yl)thio)aceticacid
• DZXGDEPWZLFUEA-UHFFFAOYSA-N
• AB01003949-01
• CS-0216522

• Inchi： 1S/C4H4N2O2S2/c7-3(8)1-9-4-6-5-2-10-4/h2H,1H2,(H,7,8)
• InChI Key： DZXGDEPWZLFUEA-UHFFFAOYSA-N
• SMILES： S(C1=NN=CS1)CC(=O)O

Computed Properties

• Exact Mass: 175.97152
• Monoisotopic Mass: 175.97141972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 63.08

Additional information on 2-(1,3,4-thiadiazol-2-ylsulfanyl)acetic acid

Acetic Acid, (1,3,4-Thiadiazol-2-ylthio) - A Comprehensive Overview

Acetic acid, (1,3,4-thiadiazol-2-ylthio) is a compound with the CAS number 53030-41-4. This organic sulfur-containing compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule consists of a thiadiazole ring system attached to an acetic acid group via a sulfur atom. This structure imparts the compound with distinct reactivity and stability, making it a subject of interest in both academic and industrial research.

The thiadiazole ring is a five-membered heterocyclic structure containing two nitrogen atoms and one sulfur atom. This arrangement confers the compound with aromaticity and enhances its electronic properties. The acetic acid group, on the other hand, introduces carboxylic acid functionality, which can participate in various chemical reactions such as esterification and amidation. The combination of these two functional groups makes acetic acid, (1,3,4-thiadiazol-2-ylthio) a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and materials science.

Recent studies have explored the use of acetic acid derivatives in the development of new agrochemicals. For instance, researchers have investigated the potential of thiadiazole-containing compounds as fungicides or herbicides. The sulfur atom in the thiadiazole ring plays a crucial role in these applications by enhancing the compound's ability to interact with biological targets. Additionally, the acetic acid group can be modified to improve the compound's solubility and bioavailability, making it more effective in agricultural settings.

In the pharmaceutical industry, thiadiazole derivatives have been studied for their potential as anti-inflammatory agents. The sulfur atom in the thiadiazole ring contributes to the molecule's ability to inhibit inflammatory pathways. Acetic acid derivatives of thiadiazoles have shown promise in preclinical studies as potential candidates for treating conditions such as arthritis and other inflammatory diseases. Furthermore, the versatility of acetic acid allows for further functionalization of the molecule to target specific biological pathways.

The synthesis of acetic acid, (1,3,4-thiadiazol-2-ylthio) involves a series of well-established organic reactions. Typically, the thiadiazole ring is synthesized through cyclization reactions involving appropriate sulfur and nitrogen precursors. Once the thiadiazole ring is formed, it can be functionalized with an acetic acid group through nucleophilic substitution or other coupling reactions. The choice of reaction conditions and reagents depends on the desired regiochemistry and stereochemistry of the final product.

From a materials science perspective, thiadiazole-containing compounds have been explored for their potential as building blocks in polymer synthesis. The sulfur atom in the thiadiazole ring can act as a cross-linking agent or a site for further functionalization. Acetic acid derivatives of thiadiazoles can be incorporated into polymer networks to enhance their mechanical properties or impart specific functionalities such as conductivity or biodegradability.

In conclusion, acetic acid, (1,3,4-thiadiazol-2-ylthio) is a versatile compound with significant potential in various fields due to its unique chemical structure and functional groups. Recent research has highlighted its applications in agriculture and pharmaceuticals while also exploring its role in materials science. As research continues to uncover new uses for this compound